[1-[(1-Cyanocyclohexyl)amino]-1-oxopropan-2-yl] 2-(2-chlorophenyl)sulfanylacetate
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Description
[1-[(1-Cyanocyclohexyl)amino]-1-oxopropan-2-yl] 2-(2-chlorophenyl)sulfanylacetate is a useful research compound. Its molecular formula is C18H21ClN2O3S and its molecular weight is 380.89. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Ketamine Derivatives
One notable application is in the synthesis of new ketamine derivatives using the Mannich reaction, which has potential therapeutic purposes. This method led to the creation of novel derivatives structurally related to ketamine, showcasing the versatility of using such compounds as starting points for drug design. The derivatives synthesized may play a significant role in clinical therapeutics, further emphasizing the importance of chemical synthesis in developing new therapeutic agents (Masaud et al., 2022).
Development of New Materials
Another application involves the use of related compounds in the synthesis of new materials, such as differently functionalized cyclopentenediones, which were produced by reacting with various nucleophilic amines under mild conditions. This study highlights the chemical versatility and potential for creating new compounds with specific properties, useful in materials science and engineering (Egorov et al., 2019).
Antimicrobial Activity
Additionally, compounds synthesized from related chemical structures have shown promising antimicrobial activities. For instance, the synthesis and antibacterial activity study of amino-heterocyclic compounds coupled with an oxime-ether group demonstrated potential antibacterial properties, which could lead to the development of new antimicrobial agents (Hu et al., 2006).
Antitumor Activity
There's also research into asymmetric bis(s-triazole Schiff-base)s bearing functionalized side-chains, derived from related compounds, which were evaluated for their antitumor activity. This exemplifies the role of these compounds in the discovery and development of new anticancer agents (Hu et al., 2008).
Properties
IUPAC Name |
[1-[(1-cyanocyclohexyl)amino]-1-oxopropan-2-yl] 2-(2-chlorophenyl)sulfanylacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2O3S/c1-13(17(23)21-18(12-20)9-5-2-6-10-18)24-16(22)11-25-15-8-4-3-7-14(15)19/h3-4,7-8,13H,2,5-6,9-11H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPBZWIYUKMJNPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1(CCCCC1)C#N)OC(=O)CSC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.